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Compound of Interest

Compound Name: PEG 12 cetostearyl ether

Cat. No.: B3046859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis
pathway, physicochemical properties, and analytical characterization of PEG-12 Cetostearyl
Ether. This non-ionic surfactant is a crucial excipient in a wide array of pharmaceutical and
cosmetic formulations, valued for its emulsifying, solubilizing, and stabilizing properties.

Chemical Structure and Properties

PEG-12 Cetostearyl Ether, also known by its INCI name Ceteareth-12, is a polyoxyethylene
ether of a blend of saturated fatty alcohols, primarily cetyl alcohol (C16) and stearyl alcohol
(C18).[1][2] The "PEG-12" designation indicates that the polyethylene glycol (PEG) chain has
an average of 12 repeating ethylene oxide units.[1] This structure imparts an amphiphilic nature
to the molecule, with the hydrophobic cetostearyl alkyl chains and the hydrophilic polyethylene
glycol chain, making it an effective oil-in-water (O/W) emulsifier.[2]

The general chemical structure of PEG-12 Cetostearyl Ether can be represented as:
CH3(CH2)mCHz2-(OCH2CH2z)12-OH

where 'm' is typically 14 (for the cetyl component) or 16 (for the stearyl component). It is
important to note that commercial PEG-12 Cetostearyl Ether is a polydisperse mixture,
meaning there is a distribution of both the alkyl chain lengths and the number of ethylene oxide
units.
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Physicochemical Properties

The functional characteristics of PEG-12 Cetostearyl Ether are defined by its physicochemical

properties, which are summarized in the table below. These properties are critical for

formulation development, ensuring stability and desired performance.

Property Value Reference(s)
INCI Name Ceteareth-12 [1]

CAS Number 68439-49-6 [1][3]
Appearance White, waxy solid or flakes [4115]

Average Molecular Weight

~771.07 g/mol (for
C16H33(0OCH2CH2)120H)

HLB (Hydrophile-Lipophile

Balance)

13.5

[2]

Melting/Solidification Point

34-46 °C

[4]1[5]

pH (5% aqueous solution)

5.0-7.0

[4]

Solubility

Soluble/dispersible in hot
water and ethanol

[4]115]

Density (approximate)

0.95 g/cm? (of a mixture

containing Ceteareth-12)

[3]

Viscosity

Low

[4]

Synthesis Pathway

The primary industrial method for synthesizing PEG-12 Cetostearyl Ether is through the

process of ethoxylation. This is a chemical reaction where ethylene oxide is added to a

substrate, in this case, cetostearyl alcohol (a mixture of cetyl and stearyl alcohols).

The synthesis is typically a base-catalyzed process, with potassium hydroxide (KOH) being a

common catalyst. The reaction proceeds as follows:
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« Initiation: The fatty alcohol reacts with the base to form an alkoxide.

e Propagation: The alkoxide, being a strong nucleophile, attacks the electrophilic carbon of the
ethylene oxide ring, causing it to open and form a new ether linkage and a new alkoxide.
This process repeats, adding more ethylene oxide units to the growing polyethylene glycol

chain.
o Termination: The reaction is terminated by neutralizing the catalyst, typically with an acid.

The degree of ethoxylation (the average number of ethylene oxide units added) is controlled by
the stoichiometry of the reactants. The reaction is highly exothermic and is carried out in a

specialized reactor under elevated temperature and pressure.

Synthesis Pathway of PEG-12 Cetostearyl Ether
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Synthesis of PEG-12 Cetostearyl Ether via Ethoxylation.

Experimental Protocols
Representative Synthesis Protocol (Ethoxylation)

The following is a generalized protocol for the synthesis of PEG-12 Cetostearyl Ether. Note:
This process involves hazardous materials and should only be conducted by trained

professionals in a suitable industrial setting.
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o Reactor Preparation: A pressure reactor is charged with molten cetostearyl alcohol and a
catalytic amount of potassium hydroxide.

« Inerting: The reactor is purged with an inert gas (e.g., nitrogen) to remove air and moisture.

e Heating and Pressurization: The mixture is heated to the reaction temperature (typically 120-
160°C) under pressure.

o Ethylene Oxide Addition: A predetermined amount of liquid ethylene oxide is slowly fed into
the reactor. The feed rate is carefully controlled to manage the exothermic reaction and
maintain the desired temperature and pressure.

» Digestion: After the addition of ethylene oxide is complete, the reaction mixture is held at the
reaction temperature for a period to ensure complete reaction.

» Neutralization: The reaction mixture is cooled, and the catalyst is neutralized with an acid
(e.g., acetic or phosphoric acid).

 Purification: The resulting product may be filtered to remove the catalyst salts. Residual
unreacted ethylene oxide and other volatile impurities are removed by vacuum stripping.

e Analysis: The final product is analyzed to confirm its properties, such as hydroxyl value,
average molecular weight, and ethylene oxide content.

Characterization Protocol: Determination of Ethylene
Oxide Content (Example)

A common method to determine the average number of ethylene oxide units is through
techniques that quantify the polyethylene glycol portion of the molecule. Gas chromatography
(GC) can be used after chemical modification.

o Sample Preparation (Hydrolysis and Derivatization): A known weight of PEG-12 Cetostearyl
Ether is hydrolyzed under acidic conditions to break the ether linkages and release the
polyethylene glycol chains. The resulting diols are then derivatized (e.g., acetylated) to make
them volatile for GC analysis.
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e GC Analysis: The derivatized sample is injected into a gas chromatograph equipped with a
suitable capillary column and a flame ionization detector (FID).

e Quantification: The amount of the derivatized ethylene glycol monomer is determined by
comparing the peak area to a calibration curve prepared from standards with known
concentrations.

o Calculation: The average number of ethylene oxide units per molecule is calculated based
on the initial sample weight and the quantified amount of the ethylene glycol derivative.

Analytical Characterization Workflow

A multi-step analytical workflow is employed to ensure the quality and consistency of PEG-12
Cetostearyl Ether. This includes confirming the identity, purity, and distribution of the
ethoxylated species.

Analytical Characterization Workflow for PEG-12 Cetostearyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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